Cas no 443112-10-5 (5-amino-N-(furan-2-yl)methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-N-(furan-2-yl)methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 443112-10-5
• MF: C₁₅H₁₂F₃N₅O₂
• MW: 351.283292770386
• CID: 5416708
• Update Time: 2025-10-28

5-amino-N-(furan-2-yl)methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N-(furan-2-ylmethyl)-1-[3-(trifluoromethyl)phenyl]triazole-4-carboxamide
• 5-amino-N-(furan-2-yl)methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C15H12F3N5O2/c16-15(17,18)9-3-1-4-10(7-9)23-13(19)12(21-22-23)14(24)20-8-11-5-2-6-25-11/h1-7H,8,19H2,(H,20,24)
• InChI Key： NEQJFSIGXYIUHK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C(N)=C(C(NCC2=CC=CO2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-amino-N-(furan-2-yl)methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 5-amino-N-(furan-2-yl)methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS: 443112-10-5)

The compound 5-amino-N-(furan-2-yl)methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS: 443112-10-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a 1,2,3-triazole core and a furan moiety, has been investigated for its biological activity, particularly in the context of enzyme inhibition and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-amino-N-(furan-2-yl)methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide exhibits potent inhibitory activity against certain kinases involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a lead compound for developing anti-inflammatory agents. The trifluoromethyl group was found to play a critical role in enhancing the compound's stability and binding efficiency.

In addition to its kinase inhibitory properties, recent investigations have explored the antimicrobial potential of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 5-amino-N-(furan-2-yl)methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide displayed notable activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the importance of the furan ring in mediating interactions with bacterial cell membranes, leading to disruption of microbial integrity. These findings open new avenues for the development of novel antibiotics targeting multidrug-resistant pathogens.

Synthetic optimization of 5-amino-N-(furan-2-yl)methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide has also been a focus of recent research. A 2023 study in Organic & Biomolecular Chemistry described an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. The new method employs copper-catalyzed azide-alkyne cycloaddition (CuAAC) to efficiently construct the triazole core, followed by selective functionalization of the furan and carboxamide groups. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 5-amino-N-(furan-2-yl)methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to improve its metabolic stability and tissue distribution. Ongoing research is also investigating its potential off-target effects and toxicity profiles to ensure its suitability for therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 5-amino-N-(furan-2-yl)methyl-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS: 443112-10-5) represents a promising scaffold for drug discovery, with demonstrated activity in kinase inhibition and antimicrobial applications. Recent studies have provided valuable insights into its mechanism of action, synthetic accessibility, and therapeutic potential. Future research should focus on addressing its pharmacokinetic limitations and expanding its applications to other disease areas, such as oncology and neurodegenerative disorders.